Cas no 53219-90-2 (Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI))

Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI) structure
53219-90-2 structure
Product Name:Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI)
CAS No:53219-90-2
MF:C11H18Br2O4
MW:374.066222667694
CID:368540
PubChem ID:104445
Update Time:2025-04-19

Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI)
    • 5-(3-bromopropanoyloxy)pentyl 3-bromopropanoate
    • pentane-1,5-diyl bis(3-bromopropionate)
    • pentane-1,5-diyl bis(3-bromopropanoate)
    • DTXSID10201304
    • 53219-90-2
    • NS00032682
    • EINECS 258-433-8
    • Inchi: 1S/C11H18Br2O4/c12-6-4-10(14)16-8-2-1-3-9-17-11(15)5-7-13/h1-9H2
    • InChI Key: XFUTVHAXMLALRL-UHFFFAOYSA-N
    • SMILES: BrCCC(=O)OCCCCCOC(CCBr)=O

Computed Properties

  • Exact Mass: 371.95714
  • Monoisotopic Mass: 371.95718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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